N-(2-(diethylamino)ethyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3O3S3.ClH/c1-4-21(5-2)10-11-22(18(23)16-7-6-12-26-16)19-20-15-9-8-14(28(3,24)25)13-17(15)27-19;/h6-9,12-13H,4-5,10-11H2,1-3H3;1H
• InChI Key: CMWCTJLOBBMAOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C19H24ClN3O3S3
• Molecular Weight: 474.1 g/mol
• CAS No.: 1215456-34-0

Description

N-(2-(diethylamino)ethyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H24ClN3O3S3 and its molecular weight is 474.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds within this chemical family often employs cyclization reactions, acylation, and substitutions to create novel heterocyclic systems. For instance, the synthesis and characterization of related thiazole and thiophene derivatives have been reported, demonstrating the versatility of these scaffolds in medicinal chemistry. The structures of these compounds are usually confirmed using spectroscopic methods like IR, ^1H NMR, and mass spectrometry, ensuring the precise identification of the synthesized molecules (Tang Li-jua, 2015); (V. V. Dovlatyan et al., 2004).

Biological Activities

Research into the biological activities of thiazole and thiophene derivatives has identified promising antimicrobial, antifungal, and anticancer properties. For example, certain sulfonyl-substituted nitrogen-containing heterocyclic systems have shown sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans (I. Sych et al., 2019). Similarly, the synthesis of bioactive molecules containing fluoro-substituted benzothiazoles has been explored for antimicrobial and pharmacological screenings, underscoring the potential of these compounds in drug development (Snehal Patel et al., 2009).

Anticancer Potential

The anticancer properties of benzothiazole and thiophene derivatives have been a significant focus, with various compounds being evaluated for their efficacy against cancer cell lines. The development of novel anticancer agents often involves the synthesis of compounds with specific structural features, such as the incorporation of benzimidazole or pyridine moieties, to enhance cytotoxic activity against cancer cells (S. M. Farah et al., 2011).